Cas no 1032504-39-4 (Diglycolic-2,2,2',2'-d4 Acid)

• Product Name: Diglycolic-2,2,2',2'-d4 Acid
• CAS No: 1032504-39-4
• MF: C₄H₆O₅
• MW: 134.087441921234
• CID: 1065892
• Update Time: 2025-10-28

Diglycolic-2,2,2',2'-d4 Acid Chemical and Physical Properties

Names and Identifiers

• Diglycolic-2,2,2′,2′-d4?Acid
• Diglycolic--d4 Acid
• Diglycolic-2,2,2',2'-d4 Acid

• Inchi： 1S/C4H6O5/c5-3(6)1-9-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
• InChI Key： QEVGZEDELICMKH-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C(=O)O)C([H])([H])C(=O)O

Additional information on Diglycolic-2,2,2',2'-d4 Acid

Comprehensive Overview of Diglycolic-2,2,2',2'-d4 Acid (CAS No. 1032504-39-4): Properties, Applications, and Industry Insights

Diglycolic-2,2,2',2'-d4 Acid (CAS No. 1032504-39-4) is a deuterated derivative of diglycolic acid, a compound of significant interest in pharmaceutical research, analytical chemistry, and material science. The incorporation of deuterium atoms at specific positions enhances its utility in isotope labeling studies, making it invaluable for metabolic pathway analysis and drug development. This article delves into its molecular structure, synthesis methods, and cutting-edge applications while addressing trending topics like sustainable chemistry and precision medicine.

The molecular formula of Diglycolic-2,2,2',2'-d4 Acid is C₄H₂D₄O₅, with deuterium atoms replacing hydrogen at the 2,2,2',2' positions. This modification improves its stability in NMR spectroscopy and mass spectrometry, addressing common challenges in quantitative analysis. Researchers increasingly seek deuterated compounds like this for reducing signal interference and improving data accuracy—a hot topic in AI-driven drug discovery platforms where clean datasets are critical.

In pharmaceuticals, Diglycolic-2,2,2',2'-d4 Acid serves as a biomarker tracer for studying renal function and toxin metabolism. Its compatibility with LC-MS/MS techniques aligns with the growing demand for high-throughput screening methods. A 2023 study highlighted its role in optimizing personalized therapeutics, a sector projected to grow by 12% annually due to advancements in genomic medicine.

From a synthetic perspective, the production of Diglycolic-2,2,2',2'-d4 Acid involves catalytic deuteration under controlled conditions—a process gaining traction in green chemistry circles for minimizing solvent waste. Industry leaders now prioritize deuterium-enriched compounds to meet stricter FDA guidelines on impurity profiling, reflecting broader shifts toward quality-by-design (QbD) principles.

Environmental scientists also utilize this compound to trace microplastic degradation pathways, leveraging its unique isotopic signature. With global searches for "biodegradable polymer analysis" surging by 40% in 2024, such applications position Diglycolic-2,2,2',2'-d4 Acid at the forefront of eco-material innovation.

For procurement specialists, understanding the supply chain dynamics of deuterated chemicals is essential. Factors like isotopic purity (>98%) and storage stability (-20°C) dominate technical specifications sheets. Vendors now integrate blockchain tracking for batch-to-batch consistency—a response to the lab transparency movement gaining momentum in academic and industrial labs alike.

Future directions include exploring its potential in battery electrolyte formulations, where deuterium's kinetic isotope effect could enhance lithium-ion performance. As renewable energy queries spike globally, such interdisciplinary applications underscore the versatility of CAS No. 1032504-39-4 beyond traditional domains.